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Basic Chemical & Storage Profile

The following table summarizes the fundamental chemical and storage information for FTI-276, which is

critical for proper handling and experimental planning.

Property Details

Primary Target Farnesyltransferase (FTase) [1] [2] [3]

IC₅₀ for FTase 0.5 nM (human) [4] [2] [5]

IC₅₀ for GGTase I 50 nM [1] [2]

Molecular Weight 433.59 (free base) [4] [5] / 547.61 (TFA salt) [2] [3]

CAS Number (free base) 170006-72-1 [4] [5]

CAS Number (TFA salt) 1217471-51-6 [2] [3]

Purity ≥90% [1] to ≥95% [2] [5] (HPLC)

Physical Form White to off-white solid [1]

Recommended Storage -20°C to -80°C [1] [2] [5]
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Solubility & Recommended Formulations

FTI-276 has limited water solubility. The table below outlines its solubility profile and tested formulations

for in vitro and in vivo studies.

Aspect Details

Solubility in
DMSO

25 mg/mL [1]

Aqueous
Solubility

Low [5]

Stability
Note

The free acid form is prone to instability; the stable TFA salt form is recommended for
use and retains the same biological activity [4].

Stock
Solution

Prepare in DMSO at a concentration such that the final DMSO concentration in cell
culture does not typically exceed 0.1%. Aliquot and store at -80°C [1]. Avoid repeated

freeze-thaw cycles [5].

The following are common formulations suggested for animal studies, based on pre-clinical research citing

FTI-276 [5]:

Injection Formulation 1: DMSO : Tween 80 : Saline = 10 : 5 : 85
Injection Formulation 2: DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45

Oral Formulation 1: Suspend in 0.5% Carboxymethylcellulose Sodium (CMC Na)
Oral Formulation 2: Suspend in 0.5% Carboxymethyl Cellulose

Mechanism of Action

FTI-276 is a CAAX peptidomimetic that mimics the C-terminal sequence of Ras and other proteins that

undergo farnesylation [1] [2]. It potently and selectively inhibits farnesyltransferase (FTase), the enzyme that

catalyzes the attachment of a farnesyl isoprenoid group to the cysteine residue of the CAAX motif. This

post-translational modification is essential for the membrane localization and oncogenic activity of Ras
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proteins [3]. FTI-276 exhibits over 100-fold selectivity for FTase over the related enzyme

geranylgeranyltransferase I (GGTase I) [2].

The diagram below illustrates the signaling pathway disrupted by FTI-276.
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Experimental Protocols

Protocol 1: Inhibiting Oncogenic Signaling in Cell Culture

This protocol is adapted from studies demonstrating that FTI-276 inhibits oncogenic signaling and growth in

cells transformed with the Ras oncogene [1] [2] [5].

Stock Solution Preparation: Dissolve FTI-276 TFA salt in sterile DMSO to prepare a 10 mM stock
solution. Vortex thoroughly until dissolved. Aliquot and store at -80°C.

Cell Seeding: Seed NIH 3T3 cells transformed with an oncogenic Ras gene (e.g., H-Ras) in
appropriate culture plates and allow them to adhere overnight.

Drug Treatment: Treat cells with FTI-276 at a final concentration of 20 µM. A vehicle control (DMSO
at the same final concentration, e.g., 0.1-0.2%) must be included.

Incubation: Incubate the cells for 24-72 hours under standard conditions (37°C, 5% CO₂).
Analysis: Assess the effect using assays for:

Cell Growth/Viability: MTT, MTS, or trypan blue exclusion assay.
Signaling Inhibition: Western blot analysis of downstream effectors (e.g., phospho-ERK).

Protocol 2: In Vivo Tumor Growth Suppression

This protocol is based on studies where FTI-276 selectively blocked the growth of human lung carcinoma

expressing oncogenic K-Ras in nude mice [1] [2] [5].

Formulation: Prepare a dosing solution for injection by first dissolving FTI-276 in a small volume of
DMSO. Then, mix with Tween 80, and finally dilute with saline to achieve the desired concentration

(e.g., DMSO:Tween 80:Saline = 10:5:85). Filter-sterilize if required.
Animal Model: Use athymic nude mice xenografted with a human lung carcinoma cell line harboring

a K-Ras mutation and p53 deletion.
Dosing: Administer FTI-276 via intraperitoneal (IP) injection. A typical dose cited is 10 mg/kg [2].

Administer the drug daily or according to the experimental design.
Monitoring: Monitor tumor volume regularly using calipers and compare to the vehicle-control group.

The study period may last several weeks.
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Critical Notes for Researchers

Form Selection: Due to the instability of the free acid form, the TFA salt (CAS 1217471-51-6) is the
recommended and most commonly supplied form for research [4] [3].

Solubility Constraints: FTI-276 is not soluble in water. For cell-based assays, a DMSO stock is
standard. For animal studies, use the validated formulations mentioned above to ensure proper

delivery and bioavailability.
Specificity in Models: FTI-276 is documented to block tumor growth in models with Ras oncogenic
mutations, but not in models without Ras mutations or those transformed by the Raf oncogene,
highlighting its mechanism-based specificity [2] [5].

Research Use Only: This compound is for research purposes only and is not for human use [4] [2]
[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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